Cas no 37085-48-6 (Thymidine, 2-O-methyl-(9CI))

• Product Name: Thymidine, 2-O-methyl-(9CI)
• CAS No: 37085-48-6
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 312443
• PubChem ID: 161934
• Update Time: 2025-04-19

Thymidine, 2-O-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 2-O-methyl-(9CI)
• 1-(2-deoxy-β-D-erythro-pentofuranosyl)-2-methoxy-5-methyl-4(1H)-pyrimidinone
• 2-O-METHYLTHYMIDINE
• 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• 2-Mdot
• 4(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-2-methoxy-5-methyl-
• O(2)-Methyldeoxythymidine
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-2-O-methylthymine
• 1-(2-Deoxy-
• DTXSID90958243
• CS-0100816
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-methoxy-5-methylpyrimidin-4-one
• 37085-48-6
• 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• O2-Methyl-thymidine
• 1-(2-Deoxypentofuranosyl)-2-methoxy-5-methylpyrimidin-4(1H)-one
• A-D-erythro-pentofuranosyl)-2-O-methylthymine

• Inchi： 1S/C11H16N2O5/c1-6-4-13(11(17-2)12-10(6)16)9-3-7(15)8(5-14)18-9/h4,7-9,14-15H,3,5H2,1-2H3/t7-,8+,9+/m0/s1
• InChI Key： OVADECQWSOWNFN-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(=NC(C(C)=C1)=O)OC)O

Computed Properties

• Exact Mass: 256.106
• Monoisotopic Mass: 256.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 444.3°Cat760mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.619
• Solubility: Slightly soluble (11 g/l) (25 º C),

Thymidine, 2-O-methyl-(9CI) Security Information

• Storage Condition：?20°C